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Compound of Interest

Compound Name: Nitrourea

Cat. No.: B1361781 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides critical safety and logistical information for handling Nitrourea, a

potent explosive compound. The following procedures are based on established safety

protocols for structurally related hazardous substances, including aromatic nitro and diazo

compounds, to ensure the highest level of safety in the laboratory.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to minimize exposure

and ensure personal safety when handling Nitrourea.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).[1]

Prevents skin contact and

absorption. Aromatic nitro

compounds can be toxic upon

dermal exposure.[1]

Eye and Face Protection

Safety glasses with side

shields are the minimum

requirement. A face shield

should be worn in situations

with a splash hazard.[1]

Protects against accidental

splashes and contact with dust

particles, which can cause

serious eye irritation.[1]

Body Protection

A flame-resistant lab coat worn

over long pants and closed-toe

shoes.[1]

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

is necessary when engineering

controls like a fume hood are

not available or are insufficient

to control airborne dust.[1]

Diazo compounds can be

hazardous if inhaled. A

respirator minimizes the risk of

respiratory tract irritation and

systemic toxicity.[1]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Always handle Nitrourea in a certified chemical fume hood to minimize inhalation exposure.

[1][2]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[1]

Safe Handling Practices:

Avoid the generation of dust.[1]

Wash hands thoroughly after handling the compound, even if gloves were worn.[1]
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Do not eat, drink, or smoke in the laboratory.[1]

All containers should be clearly labeled.[1]

Given that Nitrourea is known to be a powerful explosive that is sensitive to heat and shock,

it should be handled with extreme care.[3]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1]

Keep containers tightly closed when not in use.[1]

Nitrourea should not be stored for long periods as it is prone to hydrolysis.[3]

Emergency Response Plan
In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes.[4][5] Remove contaminated clothing.[6]

Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[6] Seek immediate medical attention.[5]

Inhalation: Move the exposed person to fresh air at once.[7] If breathing has stopped,

perform artificial respiration.[7][8]

Ingestion: Do not induce vomiting.[5] Call for immediate medical help.[5]

Spill and Leak Procedures:

Evacuate all personnel from the area of the spill.[6]

For minor liquid spills, use absorbent pads to wipe up the liquid. The spill area should then

be cleaned thoroughly.[4]
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For solid spills, avoid generating dust.

Collect all waste materials in a designated and clearly labeled hazardous waste container.[1]

Disposal Plan
Proper disposal of Nitrourea and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect all waste materials, including contaminated PPE and disposable

labware, in a designated and clearly labeled hazardous waste container.[1] Do not mix with

other waste streams unless compatibility has been confirmed.[1]

Disposal Method: All chemical waste should be disposed of in accordance with local, state,

and federal regulations.[9] For nitrourea, dilution and hydrolysis is a suggested disposal

method.[3]
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Caption: Workflow for the safe handling and disposal of Nitrourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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